Cas no 2228593-22-2 (1-(2-fluoro-6-methylphenyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(2-fluoro-6-methylphenyl)cyclopropane-1-carbaldehyde
• CAS No: 2228593-22-2
• MF: C₁₁H₁₁FO
• MW: 178.202846765518
• CID: 6197608
• PubChem ID: 165777693
• Update Time: 2025-10-31

1-(2-fluoro-6-methylphenyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-6-methylphenyl)cyclopropane-1-carbaldehyde
• 2228593-22-2
• EN300-1769689

• Inchi： 1S/C11H11FO/c1-8-3-2-4-9(12)10(8)11(7-13)5-6-11/h2-4,7H,5-6H2,1H3
• InChI Key： CRUBQYFCNADAKS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C1(C=O)CC1

Computed Properties

• Exact Mass: 178.079393132g/mol
• Monoisotopic Mass: 178.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(2-fluoro-6-methylphenyl)cyclopropane-1-carbaldehyde

Introduction to 1-(2-fluoro-6-methylphenyl)cyclopropane-1-carbaldehyde (CAS No: 2228593-22-2)

The compound 1-(2-fluoro-6-methylphenyl)cyclopropane-1-carbaldehyde, identified by the CAS number 2228593-22-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both a cyclopropane ring and a fluoro-substituted aromatic moiety makes it a particularly intriguing candidate for further investigation.

At the core of this compound's appeal lies its structural complexity, which contributes to its distinct chemical properties. The cyclopropane ring, known for its strained three-membered structure, introduces a high degree of reactivity that can be exploited in synthetic pathways. Meanwhile, the fluoro-substituent at the para position of the phenyl ring enhances lipophilicity and metabolic stability, which are critical factors in drug design. The aldehyde functional group at the cyclopropane ring provides a versatile handle for further derivatization, enabling the synthesis of more complex molecules.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluorine atom's ability to modulate electronic properties and metabolic pathways has made it a staple in the development of modern therapeutics. For instance, fluorinated analogs have been shown to improve bioavailability and reduce degradation rates in vivo. In the context of 1-(2-fluoro-6-methylphenyl)cyclopropane-1-carbaldehyde, these properties are particularly relevant, as they suggest potential applications in the design of novel pharmaceuticals.

The cyclopropane moiety, while less common in drug candidates compared to other cyclic structures, offers unique advantages. Its strained geometry can lead to high reactivity, making it a valuable intermediate in organic synthesis. Additionally, cyclopropanes have been reported to exhibit favorable pharmacokinetic profiles due to their small size and rigidity. These characteristics make 1-(2-fluoro-6-methylphenyl)cyclopropane-1-carbaldehyde a promising scaffold for further exploration.

In light of these attributes, researchers have begun investigating the compound's potential as a building block for more complex molecules. Initial studies suggest that it can serve as a precursor for various pharmacophores, including those targeting neurological and inflammatory disorders. The aldehyde group, in particular, provides a reactive site for condensation reactions with amines or hydrazines, leading to imines or hydrazones that can be further functionalized.

The combination of these structural features has also prompted exploration into its biological activity. Preliminary assays have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors. For example, modifications at the cyclopropane ring could influence binding affinity to targets such as kinases or proteases. Similarly, variations around the fluoro-substituted phenyl ring could fine-tune interactions with cellular receptors.

Advances in computational chemistry have further accelerated the study of 1-(2-fluoro-6-methylphenyl)cyclopropane-1-carbaldehyde. Molecular modeling techniques allow researchers to predict how different substituents might affect its biological activity without resorting to extensive wet chemistry experiments. These predictions are increasingly accurate thanks to advancements in algorithms and increased computational power, making virtual screening an indispensable tool in modern drug discovery.

The aldehyde functionality also opens doors for exploring photoreactivity and photocatalysis applications. Aldehydes are well-known for their ability to participate in photoredox reactions, which can be harnessed for various synthetic purposes. In particular, the cyclopropane ring's strain makes it susceptible to cleavage under certain light conditions, providing a means to generate reactive intermediates on demand.

From a synthetic perspective, 1-(2-fluoro-6-methylphenyl)cyclopropane-1-carbaldehyde offers several advantages as an intermediate. Its relatively stable structure allows for selective functionalization at multiple sites, enabling chemists to tailor derivatives with specific properties. This flexibility is crucial in medicinal chemistry, where subtle changes in molecular structure can dramatically alter biological activity.

The fluoro-substituent at position 2 of the phenyl ring is particularly noteworthy due to its electronic effects. Fluorine is an electronegative atom that can influence nearby functional groups through both inductive and resonance effects. In this compound, it likely enhances lipophilicity while simultaneously improving metabolic stability—a desirable combination for oral bioavailability.

Recent patents and scientific literature highlight innovative uses of similar scaffolds in drug development pipelines worldwide. Companies specializing in custom synthesis have begun offering 1-(2-fluoro-6-methylphenyl)cyclopropane-1-carbaldehyde as a starting material for clients exploring novel therapeutics against challenging diseases such as cancer and neurodegenerative disorders.

The cyclopropane ring's unique electronic environment has also attracted interest from materials scientists seeking new polymers with unusual mechanical properties or optical characteristics derived from strained hydrocarbons like this one.

In conclusion,1-(2-fluoro-6-methylphenyl)cyclopropane-1-carbaldehyde (CAS No: 2228593-22-2) stands out as an innovative compound with broad applications across multiple scientific disciplines including pharmaceuticals,organic synthesis,and advanced materials research.Duetoitsdistinctstructuralfeaturesandreactivity,thismoleculecontinuestoinspirenewresearchanddevelopmentinitiatives worldwide.